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Comparative Extraction Efficiency: Isononyl vs.
Decyl Tertiary Amines
Executive Summary: The Chain-Length Trade-Off
In solvent extraction (SX), the choice between Tri-isononylamine (TINA, C9) and Tri-

isodecylamine (TIDA, C10) represents a critical optimization between molar capacity and

hydrodynamic stability.

While industry often defaults to C8/C10 mixtures (e.g., Alamine 336) for economic reasons,

precise applications in nuclear reprocessing and high-purity vanadium recovery often require

the specific properties of C9 or C10 chains.

Tri-isononylamine (C9): Offers the "Goldilocks" balance—higher molar density than C10 for

greater extraction capacity, with significantly lower water solubility than C8. It is historically

favored in actinide (U/Pu) reprocessing where third-phase formation must be managed

without excessive diluent modification.[1]
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Tri-isodecylamine (C10): The superior choice for high-concentration feeds (e.g., Vanadium,

Molybdenum). Its supreme hydrophobicity eliminates third-phase formation in aggressive

matrices, albeit at the cost of higher viscosity and slower phase disengagement.

Chemical Architecture & Physicochemical
Properties[1]
The extraction efficiency is fundamentally governed by the steric hindrance of the branched

alkyl chains and the electron-donating capability of the central nitrogen.

Structural Comparison[1]
Isononyl (C9): Typically tri-3,5,5-trimethylhexylamine.[1][2] The branching at the gamma

carbon reduces steric crowding around the nitrogen compared to alpha-branched variants,

maintaining fast kinetics.

Isodecyl (C10): Often a complex mixture of isomers.[1] The increased bulk creates a larger

"shroud" around the ion-pair, increasing selectivity for larger anions (like steric rejection of

impurities) but slowing mass transfer.

Property Matrix[1]
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Property
Tri-isononylamine
(TINA - C9)

Tri-isodecylamine
(TIDA - C10)

Impact on Process

Molar Weight ~395 g/mol ~437 g/mol

C9 has ~10% higher

theoretical loading

capacity per kg.[1]

Viscosity (25°C) Medium (~15-20 cP) High (>30 cP)

C10 requires higher

temperature or more

diluent to prevent

entrainment.[1]

Aq. Solubility < 5 ppm < 1 ppm

C10 minimizes solvent

loss in continuous

raffinate streams.[1]

Third Phase Limit Moderate High

C10 can handle

higher metal loading

without splitting into a

third phase.[1]

Flash Point ~150°C >160°C

Both are thermally

stable for standard

hydrometallurgy.[1]

Extraction Performance Analysis
Case Study A: Uranium (VI) Extraction from Sulfate
Media
In acidic sulfate liquors (pH 1.0–2.0), tertiary amines extract Uranium via an anion exchange

mechanism:

Efficiency: TINA (C9) typically exhibits a Distribution Coefficient (

) 15–20% higher than TIDA (C10) under identical molar concentrations.[1] This is due to the
higher molar density of the extractant in the organic phase.
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Kinetics: TINA reaches equilibrium faster (typically <2 mins) compared to TIDA (~3-4 mins)

due to lower viscosity enhancing diffusion.[1]

Case Study B: Vanadium & Molybdenum (High Loading)
When extracting Vanadium or Molybdenum, the metal complexes are bulky.

The C10 Advantage: TIDA (e.g., Alamine 310) is the industry standard here. TINA (C9) is

prone to third-phase formation (separation of the amine-metal complex from the diluent)

when metal loading exceeds 5-6 g/L. TIDA, with its longer lipophilic tails, solubilizes these

bulky complexes effectively, allowing loading up to 10-12 g/L without modifier addition (e.g.,

isodecanol).

Comparative Data Summary
Target Metal Media

C9 Efficiency
(D)

C10 Efficiency
(D)

Verdict

Uranium (VI)
Sulfate (pH 1.

[1]5)
High (D > 100) High (D ~ 85)

C9 Wins (Better

kinetics/capacity)

Cobalt (II) Chloride (HCl) Moderate Low

C9 Wins (Sterics

hinder C10 Co-

loading)

Vanadium (V) Acidic Sulfate
Moderate (Risk

of 3rd phase)
High (Stable)

C10 Wins

(Phase stability

is critical)

Mineral Acids HCl / H2SO4 Very High High
C9 Wins (Higher

base density)

Mechanism & Workflow Visualization
The following diagram illustrates the critical "Steric vs. Lipophilic" trade-off that dictates the

choice between Isononyl and Decyl amines.
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Caption: Comparative extraction pathway showing the trade-off between C9's kinetic/capacity

advantage and C10's phase stability advantage.

Experimental Protocol: Validation of Separation
Factor
To validate the efficiency difference in your specific matrix, use this self-validating "Isotherm

Stress Test."

Materials
Extractants: Tri-isononylamine (95%+) and Tri-isodecylamine (95%+).[1]

Diluent: Kerosene or aliphatic hydrocarbon (e.g., Exxsol D80).[1]

Modifier: Isodecanol (only if 3rd phase forms).[1]

Feed: Synthetic liquor (e.g., 1 g/L U, 20 g/L SO4, pH 1.5).

Protocol Steps
Pre-Equilibration:
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Prepare 0.1 M solutions of C9 and C10 amines in the diluent.

Contact organic phase with 0.1 M H2SO4 (1:1 ratio) for 5 mins to convert free amine to

amine-sulfate salt.[1] Causality: Tertiary amines extract effectively only in their salt form.

Loading Isotherm Generation:

Prepare 5 separatory funnels for each amine.

Vary Aqueous:Organic (A:O) ratios: 1:5, 1:2, 1:1, 2:1, 5:1.

Shake vigorously for 5 minutes (C9) and 10 minutes (C10) to ensure equilibrium.

Phase Separation Measurement (Critical Step):

Stop agitation and start a stopwatch immediately.

Record time to clear interface (

).[1]

Expectation: C9 should clear 30-50% faster than C10.

Analysis:

Separate phases.[1][3][4] Analyze raffinate for metal concentration (ICP-OES).

Calculate Distribution Ratio:

Calculate Separation Factor (if competing ions present):
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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